6-Fluoro-N-methyl-N-(2-methylsulfanylcyclopentyl)pyridine-3-carboxamide

• IUPAC Name: 6-fluoro-N-methyl-N-(2-methylsulfanylcyclopentyl)pyridine-3-carboxamide
• InChI: InChI=1S/C13H17FN2OS/c1-16(10-4-3-5-11(10)18-2)13(17)9-6-7-12(14)15-8-9/h6-8,10-11H,3-5H2,1-2H3
• InChI Key: SHUAJEVJEBGEJW-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCC1SC)C(=O)C2=CN=C(C=C2)F
• Molecular Formula: C13H17FN2OS
• Molecular Weight: 268.35 g/mol

Description

6-Fluoro-N-methyl-N-(2-methylsulfanylcyclopentyl)pyridine-3-carboxamide, also known as FMSP, is a chemical compound that has gained attention in scientific research due to its potential in drug discovery.

Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds with similar structures focuses on their synthesis and structural characterization. For example, the study of synthesis, crystal structure, and DFT study of a new compound with azabicyclo and amide groups reveals insights into the molecular structure and physicochemical properties through X-ray diffraction and density functional theory (DFT) analyses (Qin et al., 2019). Such research provides foundational knowledge for understanding how modifications to the chemical structure can influence molecular behavior and reactivity.

Luminescence and Imaging Applications

Studies on green-emitting iridium(III) complexes containing sulfanyl- or sulfone-functionalized cyclometallating ligands demonstrate the potential of structurally similar compounds in luminescence and imaging applications (Constable et al., 2014). These complexes exhibit high photoluminescence quantum yields, making them suitable for use in optical materials and bioimaging technologies.

Antimicrobial and Antitubercular Activities

Research into pyridine-2,6-carboxamide-derived Schiff bases as potential antimicrobial agents highlights the medicinal chemistry applications of compounds with related structures. The synthesis and screening of these compounds for bactericidal and fungicidal activities provide a pathway for the development of new antibiotics (Al-Omar & Amr, 2010). Additionally, the design, synthesis, and screening of carboxamide derivatives for antitubercular and antibacterial activities further demonstrate the therapeutic potential of these compounds (Bodige et al., 2020).

Molecular Docking and Computational Studies

The water-mediated synthesis of certain carboxamides and their experimental and computational studies, including non-linear optical (NLO) properties and molecular docking, showcase the integration of computational chemistry in the development and analysis of new compounds (Jayarajan et al., 2019). These approaches enable the prediction and optimization of compound interactions with biological targets, aiding in the design of drugs with specific therapeutic actions.